Cas no 1805546-47-7 (6-(Difluoromethyl)-2-iodo-4-nitropyridine-3-sulfonyl chloride)

• Product Name: 6-(Difluoromethyl)-2-iodo-4-nitropyridine-3-sulfonyl chloride
• CAS No: 1805546-47-7
• MF: C₆H₂ClF₂IN₂O₄S
• MW: 398.510358333588
• CID: 4894024
• Update Time: 2025-05-22

6-(Difluoromethyl)-2-iodo-4-nitropyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-iodo-4-nitropyridine-3-sulfonyl chloride

• Inchi： 1S/C6H2ClF2IN2O4S/c7-17(15,16)4-3(12(13)14)1-2(5(8)9)11-6(4)10/h1,5H
• InChI Key： DAYTUFHCAMINCL-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CC(C(F)F)=N1)[N+](=O)[O-])S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 398
• XLogP3: 2
• Topological Polar Surface Area: 101

Additional information on 6-(Difluoromethyl)-2-iodo-4-nitropyridine-3-sulfonyl chloride

Comprehensive Overview of 6-(Difluoromethyl)-2-iodo-4-nitropyridine-3-sulfonyl chloride (CAS No. 1805546-47-7)

6-(Difluoromethyl)-2-iodo-4-nitropyridine-3-sulfonyl chloride (CAS No. 1805546-47-7) is a highly specialized chemical compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group, an iodo substituent, and a nitro group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its applications in drug discovery and crop protection.

The compound's sulfonyl chloride moiety is particularly noteworthy, as it enables efficient derivatization reactions, making it a versatile building block in organic synthesis. Recent trends in green chemistry and sustainable synthesis have increased interest in optimizing its production processes to minimize environmental impact. Questions like "How to synthesize 6-(Difluoromethyl)-2-iodo-4-nitropyridine-3-sulfonyl chloride?" or "What are the applications of nitropyridine derivatives?" are commonly explored in academic and industrial forums.

In the context of AI-driven drug discovery, 6-(Difluoromethyl)-2-iodo-4-nitropyridine-3-sulfonyl chloride has gained attention as a key fragment for designing novel enzyme inhibitors. Its iodo and nitro groups facilitate cross-coupling reactions, which are pivotal in modern medicinal chemistry. Additionally, the difluoromethyl group is often incorporated to enhance metabolic stability, a hot topic in pharmacokinetic optimization.

From an analytical perspective, the compound's purity and stability are critical for reproducible results. Researchers often inquire about "HPLC methods for 6-(Difluoromethyl)-2-iodo-4-nitropyridine-3-sulfonyl chloride" or "storage conditions for sulfonyl chloride derivatives." Proper handling under inert atmospheres and low temperatures is recommended to maintain its reactivity.

The agrochemical sector also leverages this compound for developing next-generation pesticides and herbicides. Its nitropyridine core is a common motif in crop protection agents, addressing global challenges like resistance management and environmental safety. Innovations in precision agriculture further drive demand for such advanced intermediates.

In summary, 6-(Difluoromethyl)-2-iodo-4-nitropyridine-3-sulfonyl chloride (CAS No. 1805546-47-7) is a multifaceted compound bridging pharmaceutical and agrochemical innovations. Its structural features align with contemporary research priorities, including sustainable synthesis, drug design, and crop science, ensuring its continued relevance in scientific advancements.